Cas no 35857-66-0 (3-Chloro-1-(3,4-dichlorophenyl)-1-propanone)

• Product Name: 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone
• CAS No: 35857-66-0
• MF: C₉H₇Cl₃O
• MW: 237.510279893875
• MDL: MFCD09878797
• CID: 303953
• PubChem ID: 12371341
• Update Time: 2025-08-05

3-Chloro-1-(3,4-dichlorophenyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(3,4-dichlorophenyl)propan-1-one
• 1-Propanone,3-chloro-1-(3,4-dichlorophenyl)-
• 3-CHLORO-1-(3,4-DICHLORO-PHENYL)-PROPAN-1-ONE
• 3-Chlor-1-(3,4-dichlorphenyl)-1-propanon
• 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone
• 3-chloranyl-1-(3,4-dichlorophenyl)propan-1-one
• MFCD09878797
• 35857-66-0
• CS-0171046
• AS-37228
• A823004
• DTXSID10494835
• AKOS015951062
• SCHEMBL11392489

• MDL： MFCD09878797
• Inchi： 1S/C9H7Cl3O/c10-4-3-9(13)6-1-2-7(11)8(12)5-6/h1-2,5H,3-4H2
• InChI Key： ULARDXFALKMJAJ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 235.95600
• Monoisotopic Mass: 235.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.374
• Boiling Point: 358.2°Cat760mmHg
• Flash Point: 151.3°C
• Refractive Index: 1.556
• PSA: 17.07000
• LogP: 3.80500

3-Chloro-1-(3,4-dichlorophenyl)-1-propanone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone

Introduction to 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone (CAS No. 35857-66-0) and Its Significance in Modern Chemical Research

3-Chloro-1-(3,4-dichlorophenyl)-1-propanone (CAS No. 35857-66-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both chloro and dichlorophenyl substituents, makes it a versatile building block for further chemical modifications and functionalizations.

The compound’s significance extends beyond its role as a synthetic intermediate. Recent advancements in medicinal chemistry have highlighted its potential in the development of novel therapeutic agents. Specifically, the presence of multiple chlorine atoms enhances its reactivity, making it an attractive candidate for cross-coupling reactions and other palladium-catalyzed transformations. These reactions are pivotal in constructing complex molecular frameworks, which are often required for the design of drugs with enhanced efficacy and reduced side effects.

In the realm of drug discovery, 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone has been explored in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that modulate enzyme activity relevant to inflammatory diseases and cancer. The dichlorophenyl group, in particular, has been shown to improve binding affinity to biological targets by increasing hydrophobic interactions and electronic effects. This feature has been leveraged to design molecules with improved pharmacokinetic properties.

Moreover, the compound’s structural motif has found applications in materials science and agrochemical research. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For example, derivatives of 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone have been investigated as precursors to liquid crystals and organic semiconductors due to their ability to form ordered molecular assemblies. These applications underscore the compound’s versatility beyond pharmaceuticals.

The synthesis of 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone itself is a testament to the ingenuity of modern synthetic chemistry. While traditional methods involve multi-step processes with harsh conditions, recent research has focused on greener and more efficient routes. Catalytic methods employing transition metals have been particularly successful in achieving high yields with minimal byproducts. Such advancements align with the broader trend toward sustainable chemical manufacturing.

Recent studies have also explored the computational modeling of 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone to predict its reactivity and interaction with biological targets. Molecular dynamics simulations have provided insights into how this compound behaves within complex molecular systems, aiding in the rational design of next-generation drugs. These computational approaches are becoming increasingly integral to drug discovery pipelines, complementing experimental efforts.

The compound’s role in medicinal chemistry is further highlighted by its incorporation into libraries of compounds used for high-throughput screening (HTS). HTS campaigns rely on large collections of structurally diverse molecules to identify lead compounds for further optimization. 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone has been utilized as a scaffold in such libraries due to its favorable physicochemical properties and potential for generating bioactive derivatives.

In conclusion, 3-Chloro-1-(3,4-dichlorophenyl)-1-propanone (CAS No. 35857-66-0) represents a cornerstone in modern chemical research. Its unique structural features make it an invaluable intermediate for synthesizing pharmacologically relevant molecules. The ongoing exploration of its applications in drug discovery, materials science, and agrochemicals underscores its broad utility and importance. As research continues to evolve，this compound is poised to play an even greater role in advancing scientific understanding and technological innovation.